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Compound of Interest

Compound Name: Enaminomycin C

Cat. No.: B14463800

-For-Researchers-Scientists-and-Drug-Development-Professionals-

This-document-provides-a-comprehensive-overview-of-the-known-physico-chemical-
properties-of-Enaminomycin-C-an-antibiotic-belonging-to-the-epoxy-quinone-family-The-
information-is-collated-from-foundational-studies-to-serve-as-a-technical-resource-for-
professionals-in-research-and-drug-development-

1-Chemical-ldentity-and-Properties

Enaminomycin-C-is-a-naturally-occurring-antibiotic-produced-by-the-actinomycete-
Streptomyces-baarnensis-lts-structure-was-elucidated-through-spectroscopic-analysis-and-
other-physico-chemical-methods-revealing-a-complex-bicyclic-structure-containing-epoxy-
primary-amine-and-carboxylic-acid-functional-groups-[cite:1-2]

Data-Presentation-Physico-chemical-Properties

The-following-table-summarizes-the-key-quantitative-data-for-Enaminomycin-C
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Property Value Source
Molecular-Formula C7H7NOs [cite:1-3]
Monoisotopic-Mass 185-03242-Da [1]

(1S-5S-6S)-2-5-dihydroxy-4-
IUPAC-Name imino-7-oxabicyclo[4-1-0]hept- [1]

2-ene-3-carboxylic-acid

Chemical-Class Epoxy-quinone-antibiotic [2]

Weakly-active-against-Gram-
Biological-Activity positive-and-Gram-negative- [2]

bacteria

Note-Detailed-quantitative-data-for-properties-such-as-melting-point-solubility-in-various-
solvents-and-specific-spectral-peaks-(UV-Vis-Amax-IR-cm~1-NMR-d)-are-not-explicitly-detailed-
in-the-cited-literature-The-structure-was-confirmed-by-NMR-spectroscopy-but-the-raw-spectral-
data-is-not-provided-in-the-abstracts-[3]

2-Experimental-Protocols

The-characterization-and-isolation-of-Enaminomycin-C-rely-on-a-series-of-microbiological-and-
chemical-procedures-The-methodologies-cited-in-the-foundational-research-are-detailed-below

2-1-Production-and-Isolation

The-protocol-for-obtaining-Enaminomycin-C-involves-fermentation-of-the-producing-organism-
followed-by-a-multi-step-extraction-and-purification-process-[4]

-Producing-Organism-
o Streptomyces-baarnensis-strain-No-13120-[4]

-Fermentation-Protocol- 1- Culture-Method- Conventional-submerged-culture-is-performed-in-
a-30-liter-jar-fermentor-[4] 2- Cultivation- The-streptomycete-is-cultured-under-conditions-
suitable-for-the-production-of-secondary-metabolites
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-Isolation-and-Purification-Protocol- 1- Initial-Separation- The-culture-broth-is-centrifuged-to-
separate-the-supernatant-from-the-mycelial-mass-[4] 2- Adsorption- The-supernatant-
containing-the-enaminomycins-is-passed-through-a-column-of-activated-carbon-to-adsorb-the-
antibiotics-[4] 3- Elution- The-adsorbed-compounds-are-eluted-from-the-activated-carbon-
column-using-aqueous-acetone-[4] 4- Chromatographic-Separation- The-crude-eluate-
containing-a-mixture-of-Enaminomycins-A-B-and-C-is-subjected-to-chromatography-on-a-
Sephadex-LH-20-column-to-separate-the-individual-components-[4]

2-2-Structural-Elucidation

The-chemical-structure-of-Enaminomycin-C-was-determined-primarily-through-the-analysis-of-
its-Nuclear-Magnetic-Resonance-(NMR)-spectrum-in-conjunction-with-other-physico-chemical-
data-[3]

-Methodology-

 NMR-Spectroscopy- High-resolution-NMR-was-used-to-determine-the-connectivity-and-
stereochemistry-of-the-atoms-within-the-molecule-While-the-specific-parameters-(solvent-
frequency-etc-)-are-not-detailed-in-the-abstract-this-technique-was-central-to-identifying-the-
compound-as-2-0x0-4-amino-5-hydroxy-7-oxa-bicyclo[4-1-0]hept-3-ene-3-carboxylic-acid-[3]

o Mass-Spectrometry- Mass-spectroscopic-measurements-were-used-to-confirm-the-
molecular-formula-as-C7H7NOs-[2]

e Elementary-Analysis- This-classical-method-was-also-employed-to-determine-the-elemental-
composition-and-support-the-proposed-molecular-formula-[2]

3-Visualizations
Experimental-Workflow-Diagram

The-following-diagram-illustrates-the-workflow-for-the-isolation-and-purification-of-
Enaminomycin-C
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Caption: Workflow for the isolation and purification of Enaminomycin C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A-Technical-Guide-on-the-Physico-chemical-Properties-
of-Enaminomycin-C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14463800#physico-chemical-properties-of-
enaminomycin-c|

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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